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Compound of Interest

Compound Name: Kdn probe-1

Cat. No.: B12421812 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Deaminated neuraminic acid (Kdn), or 2-keto-3-deoxy-D-glycero-D-galacto-nononic acid, is a

unique member of the sialic acid family. Unlike the more common N-acetylneuraminic acid

(Neu5Ac) and N-glycolylneuraminic acid (Neu5Gc), Kdn has a hydroxyl group instead of an

aminoacyl group at the C5 position.[1] Kdn is found in various glycoconjugates in vertebrates

and bacteria and plays a role in diverse biological processes.[1] The ability to accurately

quantify Kdn expression is crucial for understanding its physiological and pathological roles.

This document provides a detailed protocol for the quantification of Kdn expression in biological

samples using a novel, hypothetical fluorescent probe, hereafter referred to as "Kdn Probe-1".

Principle of Detection

Kdn Probe-1 is a specialized fluorescent molecule designed to selectively bind to the hydroxyl

group at the C5 position and the adjacent carboxyl group of Kdn. Upon binding, the probe

undergoes a conformational change that results in a significant increase in its fluorescence

quantum yield, allowing for sensitive and quantitative detection of Kdn. The fluorescence

intensity is directly proportional to the concentration of Kdn in the sample.

Signaling and Biosynthetic Pathway of Kdn
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The biosynthesis of Kdn is a multi-step enzymatic process. In organisms like trout, it involves

the phosphorylation of mannose, followed by condensation with phosphoenolpyruvate to form

Kdn-9-phosphate, which is then dephosphorylated to yield free Kdn.[2]
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Kdn Biosynthesis Pathway
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Workflow for Kdn Quantification in Cell Lysates

Start: Cultured Cells
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End: Quantified Kdn Levels
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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